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Compound of Interest

Compound Name: 4-Chlorobutyldimethylchlorosilane

Cat. No.: B097454

An In-Depth Technical Guide to 4-Chlorobutyldimethylchlorosilane: Properties, Applications,
and Handling

Introduction: The Versatile Bifunctional Silane

4-Chlorobutyldimethylchlorosilane is a unique organosilicon compound distinguished by its
bifunctional nature. Possessing two different reactive chlorine atoms—one attached to the
silicon (a silyl chloride) and one at the terminus of a butyl chain (an alkyl chloride)—it serves as
a critical linker molecule and surface modification agent. This guide offers a comprehensive
overview for researchers and drug development professionals, detailing the compound's
fundamental properties, its core reactivity, practical applications with detailed protocols, and
essential safety procedures. Its ability to bridge inorganic surfaces or molecules with organic
structures makes it an invaluable tool in materials science, chromatography, and synthetic
chemistry.

Section 1: Core Physicochemical Properties

4-Chlorobutyldimethylchlorosilane is a colorless liquid with a distinct odor characteristic of
chlorosilanes.[1] Its utility is defined by its chemical and physical characteristics, which dictate
its reactivity, handling, and application scope. The molecular weight of 4-
Chlorobutyldimethylchlorosilane is 185.16 g/mol .[2]

Quantitative Data Summary
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For ease of reference, the key physicochemical properties are summarized in the table below.

Property Value Source(s)
Molecular Formula CeH14Cl2Si [11[2]
Molecular Weight 185.16 g/mol [2]

CAS Number 18145-84-1 [1][2]
Appearance Colorless liquid [1]

Density 1.03 g/mL [11[3]
Boiling Point 100 °C [1][2]
Flash Point 45 °C [1][2][3]
Refractive Index 1.4503 [2][3]

) o High; reacts rapidly with water
Hydrolytic Sensitivity ) [3]
and protic solvents.

Section 2: The Chemistry of Dual Reactivity

The primary value of 4-Chlorobutyldimethylchlorosilane lies in the differential reactivity of its
two chloro groups. Understanding this duality is fundamental to its effective application.

» The Silyl Chloride (Si-Cl) Moiety: This is the more reactive site. The silicon-chlorine bond is
highly polarized and susceptible to nucleophilic attack by hydroxyl groups (on surfaces like
silica or glass), alcohols, and amines. Critically, it reacts violently with water, hydrolyzing to
form silanols and releasing hydrochloric acid.[3][4] This high reactivity is harnessed to form
stable siloxane (Si-O-C or Si-O-Si) bonds, effectively tethering the molecule to a substrate.

e The Alkyl Chloride (C-CIl) Moiety: Located at the end of the flexible butyl chain, this group
behaves as a typical primary alkyl halide. It is significantly less reactive than the silyl chloride
and is stable to the conditions used for silylation. This allows for a two-step functionalization
strategy: first, the molecule is anchored via the Si-Cl group, and then the C-ClI group is used
as a handle for subsequent nucleophilic substitution reactions (e.g., with azides, amines,
thiols) to introduce further functionality.
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The following diagram illustrates this dual-mode reactivity, which is central to its role as a
chemical linker.
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Caption: Dual reactivity of 4-Chlorobutyldimethylchlorosilane.

Section 3: Key Applications & Experimental
Protocols

The dual-reactive nature of this silane makes it a powerful tool for covalently modifying
surfaces and synthesizing complex molecules.
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Application: Surface Functionalization of Silica

A primary application is the modification of silica-based materials (e.g., silica gel for
chromatography, glass slides, silicon wafers). The process tethers a reactive chlorobutyl group
to the surface, which can then be used for further chemical transformations, such as attaching
biomolecules, catalysts, or polymers.

The general workflow for this surface modification is depicted below.
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Caption: Workflow for silica surface functionalization.

Representative Protocol: Functionalization of Silica Gel
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This protocol describes a self-validating system for modifying chromatographic silica gel. The
success of the modification can be verified by elemental analysis (for C, H, and CI content) or
by performing a subsequent reaction on the tethered chlorobutyl group and analyzing the
product.

Materials:

Silica Gel (e.g., 60 A, 230-400 mesh)

e 4-Chlorobutyldimethylchlorosilane (=97%)

e Anhydrous Toluene

e Anhydrous Pyridine (or another non-nucleophilic base)

o Methanol (reagent grade)

o Schlenk flask and standard glassware for inert atmosphere chemistry
e Vacuum oven

Methodology:

o Substrate Preparation (Causality: Removal of Water): Place 10.0 g of silica gel into a round-
bottom flask. Heat in a vacuum oven at 150°C for 12-18 hours. This step is critical, adsorbed
water on the silica surface will readily react with the chlorosilane, preventing it from bonding
to the surface silanol groups and causing polymerization in solution.

e Reaction Setup (Causality: Preventing Hydrolysis): Transfer the dried silica to a Schlenk
flask and attach it to a Schlenk line. Evacuate and backfill the flask with dry nitrogen or argon
three times. Add 100 mL of anhydrous toluene via cannula. Performing the reaction under an
inert atmosphere is mandatory to prevent premature hydrolysis of the highly sensitive silyl
chloride.[3]

 Silylation (Causality: Covalent Bond Formation): To the stirred silica slurry, add 2.0 mL of
anhydrous pyridine. This acts as an HCI scavenger, neutralizing the acid byproduct of the
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silylation reaction, which can otherwise damage the silica substrate. Slowly add 5.0 g
(approx. 4.85 mL) of 4-Chlorobutyldimethylchlorosilane via syringe.

o Reaction Execution: Heat the mixture to 80°C and stir vigorously for 12 hours under a
positive pressure of inert gas.

o Workup and Purification (Causality: Removal of Unreacted Reagents): Allow the mixture to
cool to room temperature. Filter the silica gel using a fritted glass funnel. Wash the
functionalized silica sequentially with 100 mL of toluene, 100 mL of a 50:50 toluene/methanol
mixture, and finally 100 mL of methanol. The series of washes ensures the complete removal
of any unreacted silane, pyridine, and pyridinium hydrochloride salt.

o Final Drying: Dry the washed silica gel in a vacuum oven at 60°C for 8 hours. The final
product is a free-flowing white powder, ready for subsequent functionalization via its surface-
tethered chlorobutyl groups.

Section 4: Safety, Handling, and Storage

4-Chlorobutyldimethylchlorosilane is a hazardous chemical that requires strict safety
protocols. It causes severe skin burns and eye damage and is corrosive to the respiratory tract.
[4][5] Furthermore, it reacts violently with water, releasing toxic gas.[6]

Personal Protective Equipment (PPE) and Handling
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Item Specification Rationale
o Provides a barrier against a
Neoprene or nitrile rubber o
Gloves corrosive liquid that causes

gloves.

severe skin burns.[5]

Eye Protection

Chemical safety goggles and a

Protects against splashes that

can cause severe eye

face shield.
damage.[5]
Flame-retardant, chemical- Protects skin and clothing from
Lab Coat ) )
resistant lab coat. accidental contact.
o Use only in a well-ventilated Prevents inhalation of
Ventilation

area or a chemical fume hood.

corrosive vapors.[1]

Respiratory

NIOSH-certified respirator with
organic vapor/acid gas

cartridges.

Required if handling outside of
a fume hood or if vapor

concentrations are high.[5]

Storage and Incompatibility

o Storage Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated

place, away from heat, sparks, and open flames.[4][5] The material should be stored under

an inert atmosphere (e.g., nitrogen).[4][6]

e Incompatible Materials:

o Water and moisture (reacts violently)[4][6]

o Alcohols and Amines (reacts with the silyl chloride)[5][6]

o Strong oxidizing agents, strong acids, and strong bases[4][6]

Emergency Procedures: Spills and Exposure

o Skin Contact: Immediately take off all contaminated clothing. Rinse skin with plenty of soap

and water for at least 15 minutes. Seek immediate medical attention.[5][6]
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o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing
contact lenses if possible. Seek immediate medical attention.[4][5]

 Inhalation: Remove the person to fresh air and keep them comfortable for breathing. Call a
poison center or doctor immediately.[4][6]

o Spill: Evacuate the area. Wear full PPE. Cover the spill with an inert, dry absorbent material
(e.g., sand or vermiculite). Do not use water. Collect the absorbed material in a sealed
container for proper disposal.[7]

Conclusion

4-Chlorobutyldimethylchlorosilane is more than a simple chemical reagent; it is a molecular
bridge. Its value is rooted in its predictable, differential reactivity, which allows chemists and
material scientists to tether a stable, reactive alkyl halide to a wide variety of substrates. While
its handling requires stringent safety measures due to its corrosivity and reactivity with water, a
thorough understanding of its properties enables powerful applications in creating
functionalized materials, advanced chromatographic media, and complex molecular
architectures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-Chlorobutyldimethylchlorosilane molecular weight].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b097454#4-chlorobutyldimethylchlorosilane-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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